Cas no 871906-64-8 (3-{[4-(4-Butylphenyl)-1,3-thiazol-2-yl]amino}-2-cyanobut-2-enamide)

• Product Name: 3-{[4-(4-Butylphenyl)-1,3-thiazol-2-yl]amino}-2-cyanobut-2-enamide
• CAS No: 871906-64-8
• MF: C₁₈H₂₀N₄OS
• MW: 340.442602157593
• CID: 5911791
• PubChem ID: 98642279
• Update Time: 2025-06-12

3-{[4-(4-Butylphenyl)-1,3-thiazol-2-yl]amino}-2-cyanobut-2-enamide Chemical and Physical Properties

Names and Identifiers

• (Z)-3-[[4-(4-Butylphenyl)-1,3-thiazol-2-yl]amino]-2-cyanobut-2-enamide
• 3-{[4-(4-butylphenyl)-1,3-thiazol-2-yl]amino}-2-cyanobut-2-enamide
• Z107732472
• 871906-64-8
• EN300-26605798
• 3-{[4-(4-Butylphenyl)-1,3-thiazol-2-yl]amino}-2-cyanobut-2-enamide

• Inchi： 1S/C18H20N4OS/c1-3-4-5-13-6-8-14(9-7-13)16-11-24-18(22-16)21-12(2)15(10-19)17(20)23/h6-9,11H,3-5H2,1-2H3,(H2,20,23)(H,21,22)/b15-12-
• InChI Key： SCKUKZDZVAVOHS-QINSGFPZSA-N
• SMILES： S1C(N/C(=C(/C#N)\C(N)=O)/C)=NC(=C1)C1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 340.13578245g/mol
• Monoisotopic Mass: 340.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 3-{[4-(4-Butylphenyl)-1,3-thiazol-2-yl]amino}-2-cyanobut-2-enamide

Professional Introduction to Compound with CAS No. 871906-64-8 and Product Name: 3-{[4-(4-Butylphenyl)-1,3-thiazol-2-yl]amino}-2-cyanobut-2-enamide

The compound in question, identified by the CAS number 871906-64-8, is a sophisticated organic molecule with a unique chemical structure that has garnered attention in the field of pharmaceutical research. The product name, 3-{[4-(4-Butylphenyl)-1,3-thiazol-2-yl]amino}-2-cyanobut-2-enamide, provides a detailed insight into its molecular architecture, which includes key functional groups such as the amide and thiazole moieties. These components are integral to its potential biological activity and have been subjects of extensive investigation in medicinal chemistry.

Recent advancements in chemical biology have highlighted the significance of thiazole derivatives in drug discovery. Thiazole rings are known for their versatility and are frequently incorporated into bioactive molecules due to their ability to modulate various biological pathways. In particular, the 4-(4-butylphenyl)-1,3-thiazol-2-yl moiety within this compound suggests a possible interaction with target proteins or enzymes, which could be exploited for therapeutic purposes. The presence of an amide group further enhances its potential as a pharmacophore, enabling hydrogen bonding interactions that are crucial for drug-receptor binding affinity.

The cyanobut-2-enamide segment of the molecule introduces an additional layer of complexity, potentially influencing both the solubility and metabolic stability of the compound. This structural feature has been explored in various research studies aiming to develop novel antimicrobial and anti-inflammatory agents. The combination of these functional groups makes 3-{[4-(4-Butylphenyl)-1,3-thiazol-2-yl]amino}-2-cyanobut-2-enamide a promising candidate for further investigation in synthetic chemistry and pharmacology.

Current research trends indicate that molecules with similar structural motifs are being actively studied for their potential applications in treating neurological disorders, cancer, and infectious diseases. The thiazole core, in particular, has shown promise in modulating enzyme activity and disrupting protein-protein interactions, which are key mechanisms in many disease pathways. The butylphenyl group adds a hydrophobic component to the molecule, which can be critical for membrane permeability and target binding specificity.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes or receptors, although further studies are needed to confirm these findings. The cyanobut-2-enamide moiety could play a role in mediating these interactions by influencing the compound's conformational flexibility or by participating in direct binding events. Additionally, the butyl substituent may enhance pharmacokinetic properties such as absorption and distribution.

The synthesis of 3-{[4-(4-Butylphenyl)-1,3-thiazol-2-yl]amino}-2-cyanobut-2-enamide represents a significant achievement in organic synthesis, showcasing the ability to construct complex heterocyclic systems with multiple functional groups. This compound exemplifies how medicinal chemists are designing molecules with tailored properties to address specific therapeutic needs. The integration of computational methods and high-throughput screening has accelerated the discovery process, allowing researchers to rapidly evaluate the potential of such compounds.

Future directions in the study of this compound may include structural optimization to improve potency and selectivity. By modifying substituents or exploring alternative scaffolds based on thiazole derivatives, scientists could uncover new analogs with enhanced biological activity. Furthermore, investigating the compound's mechanism of action would provide valuable insights into its therapeutic potential and guide the development of novel drug candidates.

The broader significance of this research lies in its contribution to understanding how molecular structure influences biological function. As our knowledge of disease mechanisms continues to expand, compounds like 3-{[4-(4-Butylphenyl)-1,3-thiazol-2-yl]amino}-2-cyanobut-2-enamide will play a crucial role in developing next-generation therapeutics. The combination of innovative synthetic strategies and rigorous biological evaluation ensures that such efforts remain at the forefront of pharmaceutical innovation.